![molecular formula C28H23N3O4 B3483678 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide](/img/structure/B3483678.png)
3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide
Overview
Description
3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide, also known as BBM, is a synthetic compound that has been extensively studied for its potential use in scientific research. BBM is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has also been shown to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase.
Biochemical and Physiological Effects
3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has been shown to have anti-inflammatory and anti-oxidant properties. 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has also been shown to inhibit the growth and invasion of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide is also relatively stable and can be stored for extended periods of time. One limitation of using 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide. One area of interest is the development of 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide analogs that have improved anti-cancer properties. Another area of interest is the investigation of 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide's potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide and its potential as a therapeutic agent.
Scientific Research Applications
3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide has been used in a variety of scientific research applications. One area of interest is its potential as an anti-cancer agent. Studies have shown that 3,5-bis(benzoylamino)-N-(3-methoxyphenyl)benzamide can induce cell death in a variety of cancer cell lines, including breast cancer, lung cancer, and leukemia.
properties
IUPAC Name |
3,5-dibenzamido-N-(3-methoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H23N3O4/c1-35-25-14-8-13-22(18-25)29-28(34)21-15-23(30-26(32)19-9-4-2-5-10-19)17-24(16-21)31-27(33)20-11-6-3-7-12-20/h2-18H,1H3,(H,29,34)(H,30,32)(H,31,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEZGRUDWGYFZAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=CC(=CC(=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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